Cas no 4810-41-7 (N,N-dimethylpyridine-3-sulfonamide)

• Product Name: N,N-dimethylpyridine-3-sulfonamide
• CAS No: 4810-41-7
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• MDL: MFCD07368248
• CID: 326025
• PubChem ID: 12711515
• Update Time: 2025-05-20

N,N-dimethylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinesulfonamide,N,N-dimethyl-
• 3-N,N-DIMETHYLSULFAMOYLPYRIDINE
• N,N-dimethyl-3-Pyridinesulfonamide
• N,N-Dimethylpyridine-3-sulfonamide
• 3-N,N-Dimethylsulphamoylpyridine
• ACMC-209kcd
• CTK4J0656
• MolPort-000-141-177
• N,N-Dimethylpyridine-3-sulphonamide
• SureCN670866
• 4810-41-7
• AKOS006240727
• EN300-78689
• DTXSID70507677
• A871954
• BS-28560
• FT-0737088
• SB53557
• ZUG
• SCHEMBL670866
• MFCD07368248
• CS-0089825
• Z751811134
• pyridine-3-sulfonic acid dimethylamide
• 3-Pyridinesulfonamide, N,N-dimethyl-
• DA-42338
• N,N-dimethylpyridine-3-sulfonamide

• MDL： MFCD07368248
• Inchi： 1S/C7H10N2O2S/c1-9(2)12(10,11)7-4-3-5-8-6-7/h3-6H,1-2H3
• InChI Key： HGZULNNLLFYOFI-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CC=1)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 186.0464
• Monoisotopic Mass: 186.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 50.27

Additional information on N,N-dimethylpyridine-3-sulfonamide

N,N-Dimethylpyridine-3-Sulfonamide: A Comprehensive Overview

N,N-Dimethylpyridine-3-sulfonamide, also known by its CAS number 4810-41-7, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a sulfonamide group and two methyl substituents. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable material for various applications.

The sulfonamide group in N,N-dimethylpyridine-3-sulfonamide is known for its strong electron-withdrawing effects, which significantly influence the electronic properties of the molecule. This feature makes it an attractive candidate for use in electronic devices, such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent studies have explored the potential of this compound as a hole transport layer material in OLEDs, where its high thermal stability and excellent charge transport properties are highly advantageous.

In terms of synthesis, N,N-dimethylpyridine-3-sulfonamide can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. Researchers have recently developed more efficient and environmentally friendly synthesis routes, leveraging catalytic systems to enhance yield and reduce waste. These advancements have not only improved the scalability of production but also contributed to the compound's growing popularity in industrial applications.

One of the most promising applications of N,N-dimethylpyridine-3-sulfonamide lies in the field of drug discovery. Its ability to act as a bioisostere for other sulfonamide-containing drugs has opened new avenues for developing potent therapeutic agents. For instance, studies have shown that this compound can modulate key biological targets, such as kinases and ion channels, making it a potential candidate for treating various diseases, including cancer and neurodegenerative disorders.

Moreover, N,N-dimethylpyridine-3-sulfonamide has found utility in agricultural chemistry as a component in herbicides and fungicides. Its ability to inhibit specific enzymes involved in plant growth regulation has been extensively studied, with recent research focusing on its selectivity and environmental impact. These findings highlight its potential as a safer alternative to traditional agrochemicals.

The versatility of N,N-dimethylpyridine-3-sulfonamide extends to materials science, where it serves as a building block for constructing advanced materials with tailored properties. For example, researchers have employed this compound to synthesize novel polymers and nanoparticles with enhanced mechanical strength and thermal stability. These materials hold promise for use in high-performance composites and nanotechnology applications.

In conclusion, N,N-dimethylpyridine-3-sulfonamide (CAS No. 4810-41-7) is a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a key material for future innovations. As research continues to uncover new potentials for this compound, its role in advancing technology and medicine is expected to grow significantly.